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Compound of Interest

Compound Name: GW405833 hydrochloride

Cat. No.: B10763306 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

intraperitoneal (i.p.) administration of GW405833 hydrochloride, a selective cannabinoid CB2

receptor agonist, in preclinical research models.

Summary
GW405833 hydrochloride is a potent and selective partial agonist for the cannabinoid

receptor 2 (CB2), with significantly lower affinity for the CB1 receptor. It has demonstrated

analgesic and anti-inflammatory properties in various rodent models of pain and inflammation.

[1] Notably, its analgesic effects in some models are reported to be mediated through the CB1

receptor, despite its higher affinity for CB2.[2] Furthermore, GW405833 hydrochloride has

been shown to inhibit glycolysis by down-regulating Hypoxia-Inducible Factor-1α (HIF-1α).[3]

This document outlines the necessary materials, preparation steps, and administration protocol

for in vivo studies using intraperitoneal injection.

Quantitative Data Summary
The following table summarizes key quantitative data for GW405833 hydrochloride from

preclinical studies.
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Parameter Value Species/System Reference

In Vivo Dosage (i.p.) 0.3 - 100 mg/kg Rat [1]

Ki (human CB2) 3.9 nM Human

Ki (rat CB2) 3.6 nM Rat

cAMP Inhibition

~50% reduction of

forskolin-stimulated

cAMP

In vitro [1]

Solubility (DMSO) >10 mg/mL -

Solubility (Water) <2 mg/mL -

Experimental Protocols
Formulation of GW405833 Hydrochloride for
Intraperitoneal Injection
Materials:

GW405833 hydrochloride powder

Dimethyl sulfoxide (DMSO), sterile, injectable grade

Tween 80 (Polysorbate 80), sterile

Sterile saline (0.9% NaCl)

Sterile conical tubes (1.5 mL, 15 mL, 50 mL)

Sterile syringes and needles (appropriate gauge for the animal model)

Vehicle Preparation (Example Formulation: 10% DMSO, 10% Tween 80, 80% Saline):

It is crucial to use a vehicle that ensures the solubility of GW405833 hydrochloride while

minimizing toxicity to the animal. A common vehicle for hydrophobic compounds involves a co-

solvent system.
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In a sterile conical tube, prepare the vehicle by adding the components in the following order,

vortexing gently after each addition:

1 part DMSO

1 part Tween 80

8 parts sterile saline

For example, to prepare 10 mL of vehicle, mix 1 mL of DMSO, 1 mL of Tween 80, and 8 mL

of sterile saline.

Ensure the final solution is clear and homogenous.

Preparation of Dosing Solution:

The concentration of the dosing solution will depend on the desired dose (mg/kg) and the

injection volume. The injection volume should not exceed the recommended maximum for the

specific animal model (e.g., typically up to 10 mL/kg for mice).[4]

Example Calculation for a 10 mg/kg dose in a 25g mouse with an injection volume of 10 mL/kg

(0.25 mL):

Calculate the required concentration:

(10 mg/kg) / (10 mL/kg) = 1 mg/mL

Prepare the dosing solution:

Weigh the required amount of GW405833 hydrochloride powder. For example, to

prepare 1 mL of a 1 mg/mL solution, weigh 1 mg of the compound.

Add the appropriate volume of the prepared vehicle (10% DMSO, 10% Tween 80, 80%

Saline) to the powder.

Vortex or sonicate until the compound is completely dissolved. The solution should be

clear.
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Filter the final solution through a sterile 0.22 µm syringe filter before injection to ensure

sterility.

Intraperitoneal Injection Protocol (Rodent Model)
Materials:

Prepared and sterile dosing solution of GW405833 hydrochloride

Appropriately sized sterile syringe and needle (e.g., 25-27 gauge for mice)

70% ethanol for disinfection

Animal restraint device (if necessary)

Procedure:

Animal Restraint: Properly restrain the animal to expose the abdomen. For mice, this can be

achieved by scruffing the neck and securing the tail.

Injection Site Identification: The preferred injection site is the lower right or left quadrant of

the abdomen to avoid puncturing the cecum or bladder.

Disinfection: Swab the injection site with 70% ethanol.

Needle Insertion: Insert the needle at a 15-20 degree angle into the peritoneal cavity.

Aspirate briefly to ensure the needle has not entered a blood vessel or organ (no fluid should

enter the syringe).

Injection: Slowly and steadily inject the calculated volume of the dosing solution.

Needle Withdrawal: Withdraw the needle smoothly.

Post-injection Monitoring: Return the animal to its cage and monitor for any adverse

reactions.

Signaling Pathways and Experimental Workflows
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The following diagrams illustrate the signaling pathways affected by GW405833 hydrochloride
and a typical experimental workflow for its in vivo administration.
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GW405833 Hydrochloride Signaling Pathways
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Intraperitoneal Injection Experimental Workflow

1. Weigh GW405833 HCl

3. Dissolve Compound in Vehicle

2. Prepare Vehicle
(e.g., 10% DMSO, 10% Tween 80, 80% Saline)

4. Sterile Filter Dosing Solution

5. Calculate Injection Volume based on Animal Weight

7. Perform Intraperitoneal Injection

6. Restrain Animal

8. Monitor Animal Post-Injection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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